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Compound of Interest

Compound Name: SiR-tetrazine

Cat. No.: B12364997 Get Quote

For researchers, scientists, and drug development professionals utilizing SiR-tetrazine, a

powerful tool in bioconjugation and cellular imaging, adherence to strict safety and handling

protocols is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe and effective use of

this fluorescent probe.

Immediate Safety and Handling Precautions
SiR-tetrazine is a chemical compound intended for laboratory research use only.[1][2] While a

comprehensive toxicological profile is not available, it is crucial to handle the compound with

care, assuming it may be harmful if inhaled, ingested, or absorbed through the skin. The

provided Safety Data Sheet (SDS) for SiR-tetrazine and similar tetrazine compounds indicates

the potential for skin, eye, and respiratory irritation.[1]

Solutions of SiR-tetrazine are typically prepared in anhydrous dimethyl sulfoxide (DMSO).[2] It

is important to note that DMSO is known to facilitate the entry of organic molecules into tissues.

[2] Therefore, all handling of SiR-tetrazine, particularly in its powdered form and when

dissolved in DMSO, should be conducted in a well-ventilated area, preferably within a chemical

fume hood.

Personal Protective Equipment (PPE):

Appropriate PPE must be worn at all times when handling SiR-tetrazine to minimize exposure.
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Stage of
Handling

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing

Powder

Safety glasses

with side shields

or safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.

Use in a well-

ventilated area or

fume hood. An

N95-rated dust

mask may be

worn to minimize

inhalation of fine

particles.

Dissolving &

Pipetting

Safety glasses

with side shields

or safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.

Work in a well-

ventilated area or

fume hood.

Reaction &

Conjugation

Safety glasses

with side shields

or safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.

Work in a well-

ventilated area or

fume hood.

Waste Disposal

Safety glasses

with side shields

or safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.

Not generally

required if

handling closed

containers.

Quantitative Data Summary
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Property Value Reference

Molecular Weight 641.8 g/mol [3]

Appearance Solid [4]

Storage Temperature Below -20°C [1][2]

Solubility Soluble in anhydrous DMSO [2]

Absorption Maximum (λabs) 652 nm [3]

Emission Maximum (λem) 674 nm [3]

Molar Extinction Coefficient

(εmax)
1.0·10⁵ mol⁻¹·cm⁻¹ [3]

Occupational Exposure Limits

Not established. Handle as a

potent compound with

appropriate precautions.

Experimental Protocol: Protein Labeling with SiR-
tetrazine
This protocol outlines a general procedure for the labeling of a protein containing a trans-

cyclooctene (TCO) group with SiR-tetrazine.

Materials:

TCO-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

SiR-tetrazine

Anhydrous Dimethyl Sulfoxide (DMSO)

Size-exclusion chromatography (SEC) column or spin desalting columns for purification

Procedure:

Prepare SiR-tetrazine Stock Solution:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://spirochrome.com/product/sir-tetrazine/
https://www.benchchem.com/pdf/Comprehensive_Safety_and_Handling_Guide_for_Tetrazine_Ph_PEG4_Ph_aldehyde.pdf
https://spirochrome.com/documents/202211/SDS_SiR-tetrazine_202211.pdf
https://spirochrome.com/documents/201607/datasheet_SiR-tetrazine_201607.pdf
https://spirochrome.com/documents/201607/datasheet_SiR-tetrazine_201607.pdf
https://spirochrome.com/product/sir-tetrazine/
https://spirochrome.com/product/sir-tetrazine/
https://spirochrome.com/product/sir-tetrazine/
https://www.benchchem.com/product/b12364997?utm_src=pdf-body
https://www.benchchem.com/product/b12364997?utm_src=pdf-body
https://www.benchchem.com/product/b12364997?utm_src=pdf-body
https://www.benchchem.com/product/b12364997?utm_src=pdf-body
https://www.benchchem.com/product/b12364997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the vial of solid SiR-tetrazine to equilibrate to room temperature before opening to

prevent moisture condensation.

Under subdued light, dissolve the SiR-tetrazine in anhydrous DMSO to a final

concentration of 1-10 mM. This stock solution should be prepared fresh.

Protein Conjugation:

Ensure the TCO-modified protein is at a concentration of 1-10 mg/mL in an amine-free

buffer.

Add a 1.5 to 5-fold molar excess of the SiR-tetrazine stock solution to the protein solution.

The optimal ratio may need to be determined empirically.

Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.

The reaction is often rapid and can be visually monitored by the disappearance of the

characteristic pink/red color of the tetrazine.

Purification of the Labeled Protein:

Remove the unreacted SiR-tetrazine from the labeled protein using a size-exclusion

chromatography (SEC) column or a spin desalting column, following the manufacturer's

instructions.

Characterization (Optional but Recommended):

Confirm successful conjugation by analyzing the labeled protein using UV-Vis

spectroscopy (observing the absorbance peak of SiR at ~652 nm), SDS-PAGE (a shift in

molecular weight may be observed), and/or mass spectrometry.

Experimental Workflow Diagram:
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Caption: Workflow for protein labeling with SiR-tetrazine.
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Disposal Plan
All waste materials containing SiR-tetrazine, including the pure compound, solutions, and

contaminated labware, must be treated as hazardous chemical waste.[5][6] Do not dispose of

this material down the drain or in regular trash.

Step-by-Step Disposal Protocol:

Waste Segregation:

Designate a specific, clearly labeled hazardous waste container for all SiR-tetrazine
waste.[5]

Keep solid and liquid waste in separate, compatible containers.[7]

Containerization:

Use chemically resistant, leak-proof containers with secure, tight-fitting lids. High-density

polyethylene containers are often suitable.[5]

Label the waste container with "Hazardous Waste," the full chemical name "Waste SiR-
tetrazine," and any other required hazard warnings as per your institution's policy.[5]

Waste Collection:

Solid Waste: Collect all contaminated solid materials, such as pipette tips, microcentrifuge

tubes, weighing paper, and gloves, in the designated solid hazardous waste container.[5]

Liquid Waste:

Concentrated Solutions (e.g., in DMSO): Collect in a labeled hazardous organic waste

container.[5]

Dilute Aqueous Solutions: Collect in a labeled hazardous aqueous waste container.

Some protocols for similar compounds suggest quenching reactive esters by adjusting

the pH before disposal; however, for SiR-tetrazine, direct collection is recommended

unless otherwise specified by your institution's Environmental Health and Safety (EHS)

department.[5]
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Storage and Final Disposal:

Store waste containers in a designated, well-ventilated satellite accumulation area,

preferably with secondary containment.[6]

Keep containers closed except when adding waste.[6]

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed chemical waste disposal contractor. Comply with all local, state, and

federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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